Cas no 69894-89-9 (Hexanoyl isothiocyanate)

• Product Name: Hexanoyl isothiocyanate
• CAS No: 69894-89-9
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 1740069
• Update Time: 2024-11-27

Hexanoyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Hexanoyl isothiocyanate
• Hexanoyl isothiocyanate (9CI)

• Inchi： 1S/C7H11NOS/c1-2-3-4-5-7(9)8-6-10/h2-5H2,1H3
• InChI Key： INFXZSAQSVYEII-UHFFFAOYSA-N
• SMILES： C(N=C=S)(=O)CCCCC

Computed Properties

• Exact Mass: 157.05623

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 110-115 °C(Press: 10 Torr)
• PSA: 29.43